2-(allylthio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5,6-dimethyl-2-prop-2-enylsulfanyl-3H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C11H12N2OS2/c1-4-5-15-11-12-9(14)8-6(2)7(3)16-10(8)13-11/h4H,1,5H2,2-3H3,(H,12,13,14)
• InChI Key: JCDAAUZHHDTSTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)NC(=N2)SCC=C)C
• Molecular Formula: C11H12N2OS2
• DSSTOX Substance ID: DTXSID00347301
• Molecular Weight: 252.4 g/mol
• CAS No.: 179041-02-2

Description

“2-(allylthio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one” is a type of thieno[2,3-d]pyrimidin-4(3H)-one. These compounds have been designed, synthesized, and screened against Mycobacteria as part of a program to develop new antitubercular agents. Some of these compounds have shown significant antimycobacterial activity against Mycobacterium tuberculosis H37Ra (ATCC 25177) and Mycobacterium bovis BCG (ATCC 35743).

Synthesis Analysis

The synthesis of these compounds involves varying solvents, catalysts, and the use of microwave irradiation. The best conditions were found using DMF as a solvent, I2 (10 mol%) and a 30 minutes reaction time compared to 15 h for classic conventional heating.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds have been optimized by varying solvents, catalysts, and the use of microwave irradiation. More specific details about the chemical reactions involved in the synthesis of “this compound” could not be found.

Mechanism of Action

The mechanism of action of these compounds is related to their antimycobacterial activity. They have been found to have significant activity against Mycobacterium tuberculosis H37Ra (ATCC 25177) and Mycobacterium bovis BCG (ATCC 35743).